Cas no 223576-64-5 (5-Chlorobenzofuran-2-boronic Acid)

• Product Name: 5-Chlorobenzofuran-2-boronic Acid
• CAS No: 223576-64-5
• MF: C₈H₆BClO₃
• MW: 196.3954
• MDL: MFCD18383028
• CID: 2092166
• PubChem ID: 18476279
• Update Time: 2025-05-21

5-Chlorobenzofuran-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Chlorobenzofuran-2-yl)boronic acid
• (5-chloro-1-benzofuran-2-yl)boronic acid
• Boronic acid, B-(5-chloro-2-benzofuranyl)-
• 5-chlorobenzofuran-2-boronic acid
• 5-chlorobenzofuranboronic acid
• IODPQZJZPKMFKV-UHFFFAOYSA-N
• 5-chlorobenzofuran-2-ylboronic acid
• AK158883
• ST2402452
• BS-16669
• YIA57664
• AKOS024259036
• 5-CHLORO-1-BENZOFURAN-2-YLBORONIC ACID
• C8H6BClO3
• C74153
• MFCD18383028
• 223576-64-5
• SCHEMBL2476800
• DB-327853
• Boronicacid,B-(5-chloro-2-benzofuranyl)-
• CS-0157650
• (5-Chlorobenzofuran-2-yl)boronicacid
• 5-Chlorobenzofuran-2-boronic Acid

• MDL： MFCD18383028
• Inchi： 1S/C8H6BClO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4,11-12H
• InChI Key： IODPQZJZPKMFKV-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C([H])=C(B(O[H])O[H])O2

Computed Properties

• Exact Mass: 196.0098519g/mol
• Monoisotopic Mass: 196.0098519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6

5-Chlorobenzofuran-2-boronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Chlorobenzofuran-2-boronic Acid

Recent Advances in the Application of 5-Chlorobenzofuran-2-boronic Acid (CAS: 223576-64-5) in Chemical Biology and Pharmaceutical Research

5-Chlorobenzofuran-2-boronic acid (CAS: 223576-64-5) has emerged as a pivotal building block in medicinal chemistry and chemical biology due to its unique structural and electronic properties. This boronic acid derivative, characterized by the presence of a chlorobenzofuran scaffold, has garnered significant attention for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex bioactive molecules. Recent studies highlight its utility in the development of novel therapeutics, particularly in oncology and infectious diseases, where its ability to modulate key biological targets has been extensively explored.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-chlorobenzofuran-2-boronic acid as a precursor in the synthesis of potent kinase inhibitors. Researchers utilized this compound to generate a series of derivatives targeting the ATP-binding site of tyrosine kinases, achieving nanomolar inhibitory activity against several cancer-associated kinases. The study underscored the compound's versatility in structure-activity relationship (SAR) optimization, enabling the fine-tuning of pharmacological properties such as selectivity and metabolic stability.

In the realm of infectious disease research, 5-chlorobenzofuran-2-boronic acid has shown promise as a key intermediate in the development of antiviral agents. A recent preprint on bioRxiv detailed its incorporation into novel protease inhibitors designed to combat SARS-CoV-2. The boronic acid moiety was critical for forming reversible covalent bonds with the viral main protease (M^pro), resulting in compounds with improved binding kinetics compared to traditional non-covalent inhibitors. This approach represents a significant advancement in the design of next-generation antivirals with enhanced resistance profiles.

The compound's applications extend beyond small molecule therapeutics. A 2024 publication in Chemical Science reported its use in the development of boronic acid-based sensors for glucose monitoring. The chlorobenzofuran scaffold provided optimal fluorescence properties, while the boronic acid group enabled specific recognition of diols, creating a highly sensitive and selective biosensor platform. This dual functionality highlights the compound's potential in diagnostic applications and point-of-care testing devices.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 5-chlorobenzofuran-2-boronic acid. A breakthrough in continuous flow chemistry, published in Organic Process Research & Development, described a scalable and safer production method that minimizes the handling of hazardous intermediates. This innovation addresses previous challenges associated with the compound's industrial-scale production, potentially lowering barriers to its widespread adoption in pharmaceutical manufacturing.

As research into 5-chlorobenzofuran-2-boronic acid continues to expand, its role in fragment-based drug discovery has become increasingly prominent. Several pharmaceutical companies have incorporated this scaffold into their screening libraries, capitalizing on its favorable physicochemical properties and demonstrated biological relevance. The compound's balanced lipophilicity and molecular weight make it an ideal starting point for the development of drug-like molecules across multiple therapeutic areas.